Cas no 2034546-81-9 (2-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzene-1-sulfonamide)

• Product Name: 2-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzene-1-sulfonamide
• CAS No: 2034546-81-9
• MF: C₁₇H₁₅ClN₂O₅S
• MW: 394.829402208328
• CID: 5352996
• Update Time: 2025-08-05

2-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)benzenesulfonamide
• 2-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzenesulfonamide
• 2-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzene-1-sulfonamide

• Inchi： 1S/C17H15ClN2O5S/c18-13-8-4-5-9-15(13)26(23,24)19-14(12-6-2-1-3-7-12)10-20-16(21)11-25-17(20)22/h1-9,14,19H,10-11H2
• InChI Key： UPVVXNISMVDKHM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NC(C1C=CC=CC=1)CN1C(=O)OCC1=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 630
• XLogP3: 2.5
• Topological Polar Surface Area: 101

Additional information on 2-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 2034546-81-9 and Product Name: 2-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzene-1-sulfonamide

Compound with the CAS number 2034546-81-9 and the product name 2-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure incorporates several key functional groups that contribute to its reactivity and biological activity, making it a promising candidate for further research and development.

The core structure of this compound is characterized by a benzene ring substituted with a chloro group at the 2-position and a sulfonamide moiety at the 1-position. The sulfonamide group is further linked to an N-substituent, which in this case is a phenylethyl group that has been modified by an oxazolidinone ring. This oxazolidinone ring, with its 2,4-dioxo functionality, introduces additional complexity to the molecule, influencing its interactions with biological targets.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their broad spectrum of biological activities. The presence of the sulfonamide group in this compound suggests potential applications in the treatment of various diseases, including inflammatory conditions and infectious disorders. The phenylethyl moiety further enhances the compound's pharmacological profile by contributing to its lipophilicity and solubility, which are critical factors in drug design.

The oxazolidinone ring is a particularly interesting feature of this compound. This heterocyclic structure has been extensively studied for its ability to mimic peptide bonds and interact with biological macromolecules. In particular, oxazolidinones have shown promise as scaffolds for antimicrobial agents due to their ability to disrupt bacterial cell wall synthesis. The incorporation of this ring into the molecular framework of our compound may enhance its binding affinity to specific biological targets, thereby improving its therapeutic efficacy.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions that require precise control over reaction conditions. The introduction of the chloro group, followed by the attachment of the sulfonamide moiety and the N-substituent containing the oxazolidinone ring, necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their transition from laboratory research to clinical development.

The pharmacological evaluation of this compound has revealed several promising properties. Initial in vitro studies indicate that it exhibits moderate activity against certain bacterial strains, suggesting potential use as an antimicrobial agent. Additionally, preliminary data suggest that it may have anti-inflammatory effects, making it a candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease. These findings are particularly exciting given the growing need for novel therapeutic agents that can address unmet medical needs.

One of the most compelling aspects of this compound is its structural versatility. The combination of different functional groups allows for fine-tuning of its pharmacological properties through structural modifications. This flexibility is crucial in drug discovery, as it enables researchers to optimize potency, selectivity, and pharmacokinetic profiles. By exploring variations in the substitution patterns and functional groups, scientists can develop derivatives with enhanced therapeutic benefits.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this molecule interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, enzyme inhibition kinetics, and potential side effects. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and reduce reliance on costly trial-and-error approaches.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with specific proteins or enzymes can provide critical insights into its therapeutic effects and potential adverse reactions. Additionally, investigating its metabolic pathways will help determine how it is processed within the body, which is essential for optimizing dosing regimens and minimizing toxicity.

The development of novel pharmaceuticals often involves collaboration across multiple disciplines, including organic chemistry, medicinal chemistry, biochemistry, and pharmacology. This interdisciplinary approach ensures that compounds like ours are thoroughly evaluated from all angles before moving into clinical trials. Such collaborations also foster innovation by bringing together diverse expertise and perspectives.

In conclusion,2-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzene-1-sulfonamide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a promising candidate for further research and development, particularly given recent advancements in synthetic methodologies, computational chemistry, and pharmacological evaluation techniques. As our understanding of biological systems continues to grow, compounds like ours will play an increasingly important role in addressing global health challenges.